![molecular formula C4H6O4S2 B12800285 2,3-Dimercaptosuccinic acid, (-)- CAS No. 10008-75-0](/img/structure/B12800285.png)
2,3-Dimercaptosuccinic acid, (-)-
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Overview
Description
2,3-Dimercaptosuccinic acid, (-)-, also known as meso-2,3-dimercaptosuccinic acid, is an organosulfur compound with the molecular formula C4H6O4S2. It is a white crystalline powder at room temperature and has a characteristic odor due to the presence of thiol groups. This compound is widely recognized for its role as a chelating agent, particularly in the treatment of heavy metal poisoning .
Preparation Methods
Synthetic Routes and Reaction Conditions
2,3-Dimercaptosuccinic acid can be synthesized through the reaction of maleic anhydride with thiourea, followed by hydrolysis. Another method involves the reaction of fumaric acid with hydrogen sulfide in the presence of a catalyst .
Industrial Production Methods
Industrial production of 2,3-dimercaptosuccinic acid typically involves the catalytic hydrogenation of maleic anhydride in the presence of thiourea, followed by hydrolysis. This method is preferred due to its efficiency and high yield .
Chemical Reactions Analysis
Types of Reactions
2,3-Dimercaptosuccinic acid undergoes various chemical reactions, including:
Oxidation: The thiol groups can be oxidized to form disulfides.
Reduction: The compound can be reduced to form thiolates.
Substitution: The carboxyl groups can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and iodine.
Reduction: Reducing agents such as sodium borohydride are used.
Substitution: Reagents like thionyl chloride can be used for substitution reactions.
Major Products Formed
Oxidation: Disulfides are formed.
Reduction: Thiolates are produced.
Substitution: Various substituted derivatives of 2,3-dimercaptosuccinic acid are formed.
Scientific Research Applications
2,3-Dimercaptosuccinic acid has a wide range of applications in scientific research:
Chemistry: It is used as a chelating agent to form stable complexes with metal ions.
Biology: It is used in studies involving metal ion transport and detoxification.
Medicine: It is used as a treatment for heavy metal poisoning, including lead, mercury, and arsenic poisoning.
Industry: It is used in the preparation of nanoparticles and as a surface modifier for various materials
Mechanism of Action
2,3-Dimercaptosuccinic acid exerts its effects by binding to heavy metal ions through its thiol groups, forming stable, water-soluble complexes that are excreted from the body via the kidneys. This chelation process reduces the toxicity of heavy metals and facilitates their removal from the body .
Comparison with Similar Compounds
Similar Compounds
2,3-Dimercaptopropanesulfonic acid (DMPS): Another chelating agent used for heavy metal detoxification.
Ethylenediaminetetraacetic acid (EDTA): A widely used chelating agent for various metal ions.
Dimercaprol (BAL): A chelating agent used for arsenic, mercury, and lead poisoning.
Uniqueness
2,3-Dimercaptosuccinic acid is unique due to its high specificity for heavy metal ions and its ability to form stable, water-soluble complexes. Unlike some other chelating agents, it has a relatively low toxicity and is effective in treating a wide range of heavy metal poisonings .
Properties
10008-75-0 | |
Molecular Formula |
C4H6O4S2 |
Molecular Weight |
182.2 g/mol |
IUPAC Name |
(2R,3R)-2,3-bis(sulfanyl)butanedioic acid |
InChI |
InChI=1S/C4H6O4S2/c5-3(6)1(9)2(10)4(7)8/h1-2,9-10H,(H,5,6)(H,7,8)/t1-,2-/m0/s1 |
InChI Key |
ACTRVOBWPAIOHC-LWMBPPNESA-N |
Isomeric SMILES |
[C@H]([C@@H](C(=O)O)S)(C(=O)O)S |
Canonical SMILES |
C(C(C(=O)O)S)(C(=O)O)S |
Origin of Product |
United States |
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